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Compound of Interest

Compound Name: Digoxigenin monodigitoxoside

Cat. No.: B194527 Get Quote

For researchers, scientists, and drug development professionals navigating the intricacies of

immunoassays, the specificity of an antibody is paramount. This guide provides an objective

comparison of the cross-reactivity of anti-digoxigenin antibodies with digoxin and other

structurally related steroids, supported by experimental data and detailed methodologies.

The use of digoxigenin (DIG) as a hapten for labeling nucleic acid probes and in various

immunoassays is widespread. However, the structural similarity of digoxigenin to other cardiac

glycosides, such as the widely used therapeutic drug digoxin, and to endogenous steroids,

raises critical questions about the potential for antibody cross-reactivity. This can lead to

inaccurate quantification and false-positive results. Understanding the cross-reactivity profile of

anti-digoxigenin antibodies is therefore essential for the development of reliable and specific

assays.

Quantitative Cross-Reactivity Analysis
The cross-reactivity of anti-digoxigenin and anti-digoxin antibodies has been evaluated against

a panel of steroids. The following table summarizes the quantitative data from various

immunoassays, providing a clear comparison of antibody specificity. Cross-reactivity is typically

determined by comparing the concentration of the cross-reactant required to displace 50% of

the labeled ligand from the antibody (IC50) with the concentration of the primary ligand (digoxin

or digoxigenin) required for the same displacement.
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Antibody Type Compound
Percent Cross-
Reactivity

Assay Type Reference

Anti-Digoxin Digoxin 100% ELISA [1]

Digitoxin 1.9% ELISA [1]

Digitoxigenin 1.7% ELISA [1]

Lanatoside A 1.6% ELISA [1]

Ouabain 0.1% ELISA [1]

Spironolactone 0.1% ELISA [1]

Anti-Digoxin

(Assay A)
Digoxigenin 103% Immunoassay [2]

Anti-Digoxin

(Assay B)
Digoxigenin 108% Immunoassay [2]

Anti-Digoxin

(Assay C)
Digoxigenin 153% Immunoassay [2]

Anti-Digoxin

(ACS Assay)
Digoxigenin 0.7% Immunoassay [2]

Sheep Anti-

Digoxigenin
Digoxin Cross-reacts Not Specified [3][4]

Digitoxin Cross-reacts Not Specified [3][4]

Ouabain Negligible Not Specified [3][4]

Structural Basis of Cross-Reactivity
The degree of cross-reactivity is fundamentally linked to the structural similarities between

digoxigenin, digoxin, and other steroids. Digoxin differs from digoxigenin only by the presence

of a trisaccharide group attached at the C3 position of the steroid backbone. This seemingly

minor difference can significantly impact antibody recognition. The shared steroid core is the

primary reason for cross-reactivity with other cardiac glycosides and endogenous steroids.
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Steroid Structures

Digoxigenin
(Aglycone)

Digoxin
(Glycoside)

Addition of
Trisaccharide

Digitoxin

Shared Steroid Core

OuabainShared Steroid Core
(Different Sugar and Hydroxylations)

SpironolactoneShared Steroid Core
(Different Side Chains)

Structural Similarity
(Difference at C12-OH)
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Competitive ELISA Workflow
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Calculate % Cross-Reactivity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b194527?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

